Cas no 7687-27-6 (3-oxabicyclo[3.2.0]heptane-2,4-dione)

• Product Name: 3-oxabicyclo[3.2.0]heptane-2,4-dione
• CAS No: 7687-27-6
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 982998
• PubChem ID: 138261
• Update Time: 2025-04-20

3-oxabicyclo[3.2.0]heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-oxabicyclo[3.2.0]heptane-2,4-dione
• 4462-96-8
• Cyclobutane-1,2-dicarboxylic anhydride
• DTXSID30963250
• 1,2-Cyclobutanedicarboxylic anhydride, cis-,
• J-523911
• NSC-148995
• MFCD00799396
• A826647
• SB40532
• SCHEMBL1375390
• 3-Oxabicyclo[3.2.0]heptane-2, cis-
• NSC-119923
• Perhydrocyclobuta[c]furan-1,3-dione
• NSC 148995
• CS-0051229
• AMY7476
• NSC-134999
• 3-Oxabicyclo[3.2.0]heptane-2,4-dione pound>>Perhydrocyclobuta[c]furan-1,3-dione
• 7687-27-6
• 8Y-0041
• 118554-23-7
• SY345186
• 1,2-cyclobutanedicarboxylic anhydride
• NSC148995
• BCP33744
• NSC134999
• SY097412
• cyclobutane-1,2-dicarboxylic acid anhydride
• NSC119923
• NMNZZIMBGSGRPN-UHFFFAOYSA-N
• cis-3-Oxabicyclo[3.2.0]heptane-2,4-dione
• FT-0635311
• EN300-191507
• AKOS005266524
• STL554394
• DB-051238
• BBL100600

• Inchi： 1S/C6H6O3/c7-5-3-1-2-4(3)6(8)9-5/h3-4H,1-2H2
• InChI Key： NMNZZIMBGSGRPN-UHFFFAOYSA-N
• SMILES： O1C(C2CCC2C1=O)=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 0.09600